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Compound of Interest

Compound Name: 2-Chloropyridine-4-sulfonamide

Cat. No.: B1530162

An In-Depth Technical Guide to 2-Chloropyridine-4-sulfonamide: Synthesis, Reactivity, and
Applications in Medicinal Chemistry

Introduction: A Versatile Heterocyclic Building Block

In the landscape of modern drug discovery, the strategic assembly of molecular scaffolds with
desirable physicochemical and pharmacological properties is paramount. Heterocyclic
compounds, particularly those incorporating pyridine and sulfonamide moieties, form the
cornerstone of numerous therapeutic agents. 2-Chloropyridine-4-sulfonamide (CAS No.
1182767-38-9) emerges as a significant, albeit specialized, chemical intermediate that
combines three critical pharmacophoric elements: a pyridine ring, a reactive chlorine atom, and
a sulfonamide group.

The sulfonamide functional group is a celebrated motif in medicinal chemistry, first introduced
in the antibacterial prontosil and now present in a vast array of drugs, including diuretics,
anticonvulsants, and anti-inflammatory agents.[1] Its ability to act as a hydrogen bond donor
and acceptor, and to engage in key interactions with enzyme active sites, makes it a privileged
scaffold.[2] The pyridine ring provides a bioisosteric replacement for a phenyl ring with
improved solubility and metabolic properties, while the 2-chloro substituent serves as a
versatile synthetic handle for nucleophilic substitution, enabling facile diversification and library
synthesis.[3][4]

This technical guide provides a comprehensive overview of 2-chloropyridine-4-sulfonamide
for researchers, medicinal chemists, and drug development professionals. It details the
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compound's core physicochemical properties, outlines a robust and plausible synthetic

pathway, explores its chemical reactivity, and discusses its potential as a key building block in

the synthesis of novel therapeutic agents.

Core Molecular and Physical Data

A summary of the essential physicochemical and structural data for 2-chloropyridine-4-

sulfonamide is presented below. This data is critical for experimental design, reaction

optimization, and analytical characterization.

Property Data Source(s)
CAS Number 1182767-38-9 [5]
Molecular Formula CsHsCIN202S [6]
Molecular Weight 192.62 g/mol [6]
IUPAC Name 2-chloropyridine-4-sulfonamide ~ N/A
Synonyms 2-chloro-4-pyridinesulfonamide  N/A
Appearance Solid (predicted) N/A

Not experimentally reported.

For comparison, the
Melting Point regioisomer 4-chloropyridine-3-  [7]

sulfonamide has a melting
point of 153°C.

XlogP (Predicted) 0.4 [6]
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Synthesis and Manufacturing Workflow
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While a specific, peer-reviewed synthesis for 2-chloropyridine-4-sulfonamide is not readily
available in the literature, a reliable two-stage manufacturing process can be constructed
based on established chemical principles for analogous pyridine sulfonamides.[7][8] The logical

precursor is 2-chloropyridine-4-sulfonyl chloride, which itself can be synthesized from 2-
chloropyridine.

Logical Synthesis Pathway

The overall synthetic strategy involves the sulfonation of a readily available precursor followed
by amination.

Stage 1: Synthesis of Sulfonyl Chloride Intermediate

2-Chloropyridine

Chlorosulfonic Acid (CISO3H)

(Z—Chloropyridine—4—sulfonic acia

Thionyl Chloride (SOCI2) or PCI5/POCI3

(Z—ChIoropyridine-4-sulfonyl chloridg

Ammonium Hydroxide (NH4OH)

Stage 2: Amination to Final Product

( )
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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